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Compound of Interest

Compound Name: 2-(Propan-2-yl)thiomorpholine

CAS No.: 1354949-45-3

Cat. No.: B1374443

Get Quote

Executive Summary
The 2-isopropylthiomorpholine moiety represents a strategic bioisostere of morpholine and

piperidine rings in modern drug discovery. While the parent thiomorpholine offers a modulation

of lipophilicity and hydrogen bond accepting (HBA) capability compared to morpholine, the

introduction of the isopropyl group at the C2 position introduces critical steric and electronic

vectors. This guide analyzes the structural dynamics, acid-base behavior, and metabolic

liabilities (specifically S-oxidation) of this scaffold, providing researchers with the predictive

insights needed for lead optimization.

Structural & Conformational Dynamics[1][2]
The "Anchor" Effect
Unlike the unsubstituted thiomorpholine, which exists in a rapid chair-chair flipping equilibrium,

the introduction of an isopropyl group at C2 acts as a conformational "anchor."

Equatorial Preference: To minimize 1,3-diaxial interactions with the axial protons at C4 and

C6, the bulky isopropyl group predominantly occupies the equatorial position.
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Ring Geometry: The C–S bond length (~1.82 Å) is significantly longer than the C–O bond

(~1.43 Å) in morpholine. This results in a more puckered ring (smaller C-S-C angle of ~98°

vs C-O-C ~111°), potentially altering the vector of substituents attached to the nitrogen when

binding to target proteins.

Conformational Equilibrium Diagram
The following diagram illustrates the thermodynamic preference for the equatorial conformer.
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Figure 1: Conformational equilibrium of 2-isopropylthiomorpholine. The isopropyl group drives

the population toward the equatorial form.

Core Physicochemical Profiling
The substitution of oxygen (morpholine) with sulfur (thiomorpholine) and the addition of an

isopropyl group drastically shifts the physicochemical landscape.

Comparative Data Table
Data synthesized from standard heterocycle SAR and predicted increments.
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Property Morpholine
Thiomorpholin
e

2-
Isopropylthio
morpholine

Impact on
Drug Design

Molecular Weight 87.12 103.19 145.27

Slight increase in

size; sulfur is

heavier.[1]

LogP

(Lipophilicity)
-0.86 ~0.20 1.6 – 1.9

Major Shift: The

isopropyl group +

sulfur pushes the

scaffold into the

lipophilic range,

improving

permeability but

risking

clearance.[1]

pKa (Conj. Acid) 8.36 9.0 – 9.1 9.2 – 9.4

The alkyl group

is electron-

donating, slightly

increasing

basicity

compared to the

parent

thiomorpholine.

[1]

H-Bond

Acceptors
2 (N, O) 1 (N) 1 (N)

Sulfur is a very

weak HBA; this

reduces

desolvation

penalty upon

binding.[1]
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Polar Surface

Area
~21 Å² ~28 Å² ~28 Å²

Sulfur has a

larger van der

Waals radius but

lower polarity

than oxygen.[1]

Basicity and Solvation
The nitrogen in 2-isopropylthiomorpholine is moderately basic (

).[1]

Mechanism: Sulfur is less electronegative (2.[1]58) than oxygen (3.44), exerting a weaker

inductive electron-withdrawing effect on the nitrogen. Consequently, the lone pair on the

nitrogen is more available for protonation than in morpholine.

Steric Shielding: The adjacent isopropyl group provides steric bulk that may hinder the

solvation of the protonated ammonium species. However, the inductive donation from the

isopropyl group generally dominates, resulting in a slight increase in

over the unsubstituted parent.

Redox Behavior & Metabolic Stability[1][3]
The defining characteristic of thiomorpholines is the susceptibility of the sulfur atom to oxidative

metabolism. This is a "soft spot" that must be managed.[1]

The S-Oxidation Pathway
Cytochrome P450s (specifically CYP3A4 and CYP2D6) and Flavin-containing

Monooxygenases (FMOs) rapidly oxidize the thioether to a sulfoxide, and subsequently to a

sulfone.

Chirality Warning: The first oxidation step produces a sulfoxide, creating a new chiral center

at the sulfur.[1] If the 2-isopropyl group is already chiral (enantiopure), S-oxidation will

produce diastereomers, complicating the analytical profile.

Polarity Shift:
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Thioether (

~1.[1]7)

Hydrophobic.[1]

Sulfoxide/Sulfone (

< 0)

Highly Polar.[1]

Result: Rapid increase in clearance and potential loss of target affinity if the hydrophobic

pocket cannot accommodate the polar oxide.
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Figure 2: Metabolic trajectory.[1] Note the creation of diastereomers at the Sulfoxide stage.

Experimental Protocols (SOPs)
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To validate the properties of 2-isopropylthiomorpholine derivatives, use the following self-

validating protocols.

Protocol A: Determination via Potentiometric Titration
Why: Thiomorpholines lack strong chromophores for UV-metric

determination.[1] Potentiometry is the gold standard here.

Preparation: Dissolve 3-5 mg of the derivative in 20 mL of degassed water/methanol (if

solubility is low, use <20% MeOH and extrapolate to 0%).

Calibration: Calibrate the electrode using standard buffers (pH 4.01, 7.00, 10.01) at 25°C.

Titration:

Acidify the sample with 0.1 M HCl to pH ~2.5.[1]

Titrate with 0.1 M standardized KOH under inert

atmosphere (to prevent

absorption).

Record pH vs. Volume added.[1]

Validation: The first derivative of the titration curve (

) must show a sharp peak at the equivalence point.[1] If the peak is broad, the sample may
be precipitating or aggregating.

Protocol B: Metabolic Stability (Microsomal S-Oxidation)
Why: To assess the liability of the sulfur atom.

Incubation: Incubate test compound (1

) with pooled liver microsomes (0.5 mg protein/mL) in phosphate buffer (pH 7.4).

Initiation: Add NADPH-regenerating system.
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Sampling: Quench aliquots at 0, 5, 15, 30, and 60 mins with ice-cold acetonitrile containing

an internal standard.

Analysis (LC-MS/MS):

Monitor the parent transition (

).[1]

Crucial Step: Monitor specifically for

(Sulfoxide) and

(Sulfone) transitions.[1]

Note: If the Sulfoxide peak appears as a doublet in the chromatogram, it confirms the

formation of diastereomers due to the chiral sulfur and the chiral C2-isopropyl center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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